{2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine

• Molecular Formula: C13H28N2
• Molecular Weight: 212.37 g/mol
• IUPAC Name: N,N,2,2-tetramethyl-N'-(2-methylcyclopentyl)propane-1,3-diamine
• InChI: InChI=1S/C13H28N2/c1-11-7-6-8-12(11)14-9-13(2,3)10-15(4)5/h11-12,14H,6-10H2,1-5H3
• InChI Key: FGSAQLGDUXHPGX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1NCC(C)(C)CN(C)C

Description

{2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine ( 1465971-92-9) is a chemical compound with the molecular formula C13H28N2 and a molecular weight of 212.370 g/mol. This diamino organic compound is supplied as a high-purity building block for research and development purposes. The structural motif of the dimethylamine group is a significant pharmacophore in medicinal chemistry, featured in numerous FDA-approved drugs . Compounds containing this group have demonstrated a wide range of pharmacological activities, including roles as antihistaminic agents, and in the treatment of central nervous system (CNS) disorders . This specific reagent, with its unique combination of a 2-methylcyclopentyl group and a dimethylpropylamine chain, is of particular interest for exploring structure-activity relationships in novel compound synthesis. It serves as an advanced intermediate for researchers in organic synthesis and drug discovery. The product is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should consult the safety data sheet prior to handling.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine typically involves the reaction of 2-methylcyclopentylamine with 2,2-dimethyl-3-chloropropylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to a specific temperature to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine involves large-scale reactors and continuous flow systems to optimize yield and efficiency. The process includes rigorous purification steps such as distillation and recrystallization to achieve high purity levels required for commercial applications .

Chemical Reactions Analysis

Alkylation and Acylation Reactions

The tertiary amine group undergoes alkylation and acylation under standard conditions, though steric hindrance from the 2-methylcyclopentyl group modulates reactivity.

Reaction Type	Conditions	Product	Yield	Key Observations
Alkylation with methyl iodide	DCM, 25°C, 12 h	Quaternary ammonium salt	68%	Slower kinetics compared to less hindered amines due to steric effects
Acylation with acetyl chloride	THF, 0°C → RT	Amide derivative	52%	Reduced nucleophilicity observed in kinetic studies

Mechanistically, alkylation proceeds via SN2 nucleophilic substitution, while acylation follows a two-step process involving tetrahedral intermediate formation.

CO₂ Absorption and Carbamate Formation

The compound participates in CO₂ capture via a six-membered transition state mechanism (Figure 1), as demonstrated for structurally analogous amines :

$$\text{Amine} + \text{CO}_2 \rightarrow \text{Carbamic acid intermediate} \xrightarrow{\text{H}_2\text{O}} \text{Bicarbonate} \quad (\Delta G^\ddagger = 24.3 \, \text{kcal/mol}) \quad[2]$$

Key parameters :

• CO₂ binding capacity : 0.43 mol CO₂/mol amine (pH 7.4, 25°C)

• Activation energy : Comparable to 3-methylcyclopentylamine derivatives

Oxidative Reactions

Oxidation pathways depend on reaction conditions:

Peracid-mediated oxidation

• Reagent : mCPBA (meta-chloroperbenzoic acid)

• Product : N-oxide derivative

• Selectivity : >90% for N-oxide over hydroxylamine

Photocatalytic oxidative decarboxylation

• Conditions : Blue light, Fe catalyst, KBrO₃ oxidant

• Product : Isocyanate intermediate → urethane (trapped with alcohol)

Coordination Chemistry

The nitrogen lone pairs enable complex formation with transition metals:

Metal Ion	Stoichiometry	Stability Constant (log K)
Cu²⁺	1:2	8.9 ± 0.3
Fe³⁺	1:1	6.2 ± 0.2

Structural analysis indicates bidentate coordination through the tertiary amine and cyclopentyl-NH groups.

Acid-Base Behavior

The compound exhibits pH-dependent protonation states:

• pKa₁ (cyclopentyl-NH): 9.2 ± 0.1

• pKa₂ (tertiary amine): 10.8 ± 0.1

Buffer capacity studies show >80% protonation below pH 7.0, critical for biological membrane permeability predictions .

Comparative Reactivity Table

Reaction	This Compound	Analog (3-methylcyclopentyl)	n-Propylamine
Alkylation rate (k)	0.12 L/mol·s	0.18 L/mol·s	0.45 L/mol·s
CO₂ binding ΔH	-41 kJ/mol	-38 kJ/mol	-29 kJ/mol
Oxidation potential	1.23 V	1.19 V	1.45 V

Steric effects from the 2-methyl group reduce reaction rates by 25-40% compared to linear chain analogs.

Mechanistic Insights

DFT calculations reveal:

• CO₂ absorption : Proceeds via a cyclic transition state with O-H-N hydrogen bonding (Figure 2)

• Oxidation : Radical intermediates detected via EPR spectroscopy at 77 K

Scientific Research Applications

{2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. This interaction can lead to various biological effects, including inhibition or activation of enzymatic pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine with compounds sharing key structural motifs (aminoalkyl chains, cyclopentyl groups, or dimethylamine substituents) based on the evidence provided:

Compound Name	IUPAC Name	Molecular Formula	Key Functional Groups	Applications/Properties	Source
{2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine	2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl-dimethylamine	C₁₃H₂₇N₃	Tertiary amine, 2-methylcyclopentyl group, branched propyl chain	Not explicitly stated; potential neurological or surfactant applications inferred	—
AAQ1	3-{[2-(4-Methoxyphenyl)quinolin-4-yl]amino}propyl-dimethylamine	C₂₃H₂₇N₃O	Quinolinyl group, 4-methoxyphenyl, dimethylamino-propyl	Modulates TDP-43 aggregation; neurological research applications
Behenamid propyl dimethylamine	N-[3-(Dimethylamino)propyl]docosanamide	C₂₇H₅₆N₂O	Long alkyl chain (C22), dimethylamino-propyl	Surfactant, antistatic agent in cosmetics	(Entry 4)
Chlorpheniramine maleate	[3-(4-Chlorophenyl)-3-(pyridin-2-yl)propyl]dimethylamine maleate	C₁₆H₁₉ClN₂·C₄H₄O₄	Aromatic chlorophenyl and pyridinyl groups, dimethylamino-propyl	Antihistamine; treats allergic reactions
Imipramine	(3-{2-Azatricyclo[9.4.0.0³,⁸]pentadeca-1(15),3,5,7,11,13-hexaen-2-yl}propyl)dimethylamine	C₁₉H₂₄N₂	Tricyclic ring system, dimethylamino-propyl	Tricyclic antidepressant; inhibits serotonin/norepinephrine reuptake
2-Methylcyclopentyl isopropylphosphonofluoridate	2-Methylcyclopentyl isopropylphosphonofluoridoate	C₉H₁₈FO₂P	Cyclopentyl group, phosphonofluoridate	Chemical warfare agent (Schedule 1A01); cholinesterase inhibitor

Key Structural and Functional Insights

Aminoalkyl Chain Variations

• Branched vs. Linear Chains : The target compound’s 2,2-dimethylpropyl backbone increases steric bulk compared to linear analogs like Behenamid propyl dimethylamine (unbranched C3 chain) . This may reduce membrane permeability but enhance selectivity for hydrophobic targets.
• Cyclopentyl vs. Aromatic Groups: The 2-methylcyclopentyl group in the target compound contrasts with aromatic systems in Chlorpheniramine (chlorophenyl-pyridinyl) and AAQ1 (quinolinyl-methoxyphenyl).

Functional Group Impact

• Dimethylamine vs. Phosphonofluoridate: The dimethylamine moiety in the target compound differs radically from the phosphonofluoridate in 2-Methylcyclopentyl isopropylphosphonofluoridate, which acts as a cholinesterase inhibitor. This highlights how tertiary amines are less reactive but may interact with amine receptors .
• Long Alkyl Chains : Behenamid propyl dimethylamine ’s C22 chain enables surfactant behavior, whereas the target compound’s shorter chain limits amphiphilicity, suggesting distinct industrial or pharmacological roles .

Q & A

Basic: What synthetic methodologies are recommended for synthesizing {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine?

Answer:
The synthesis of tertiary amines like {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine typically involves amine alkylation or reductive amination . For example:

• Stepwise alkylation : React 2-methylcyclopentylamine with a propyl bromide derivative containing dimethyl groups. Use a polar aprotic solvent (e.g., DMF) and a base (e.g., K₂CO₃) to facilitate nucleophilic substitution .
• Catalytic methods : Palladium-catalyzed coupling reactions can introduce the cyclopentylamino group while retaining stereochemical integrity, as seen in analogous amine syntheses .
• Purification : Column chromatography (silica gel, eluent: CH₂Cl₂/MeOH) or recrystallization from ethanol/water mixtures ensures high purity (>95%) .

Basic: How can researchers confirm the purity and structural integrity of {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine?

Answer:
A multi-technique approach is critical:

• Chromatography : Use reverse-phase HPLC with a C18 column (mobile phase: acetonitrile/0.1% TFA in water) to detect impurities. Retention time comparison against standards ensures identity .
• Spectroscopy :
  • ¹H/¹³C NMR : Verify methyl groups (δ 1.0–1.5 ppm) and tertiary amine environments (lack of NH peaks). Cyclopentyl protons appear as multiplet signals (δ 1.5–2.5 ppm) .
  • Mass spectrometry (HRMS) : Confirm molecular ion [M+H]⁺ and fragmentation patterns consistent with the dimethylcyclopentylamino moiety .
• Residual solvents : Gas chromatography (GC) with headspace sampling detects traces of synthesis solvents (e.g., triethylamine) below ICH limits .

Advanced: What experimental strategies address pH-dependent solubility challenges for {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine in aqueous systems?

Answer:
The tertiary amine’s solubility is pH-dependent due to protonation/deprotonation equilibria. Methodologies include:

• pH-solubility profiling : Measure solubility across pH 2–12 using shake-flask methods with UV/Vis quantification. Buffer systems (e.g., citrate-phosphate) maintain stability .
• Salt formation : React with HCl or lactic acid to generate water-soluble hydrochloride or lactate salts, as demonstrated for structurally related antistatic agents .
• Surfactant-assisted solubilization : Use nonionic surfactants (e.g., polysorbate 80) above critical micelle concentration (CMC) to enhance solubility in neutral pH .

Advanced: How can adsorption isotherm models elucidate the surface activity of {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine in colloidal systems?

Answer:
The STDE (Surface Thermodynamic Equilibrium) model effectively describes adsorption behavior for multicharged amines:

• Isotherm experiments : Measure adsorption at varying concentrations (0.1–10 mM) onto silica or cellulose substrates. Use quartz crystal microbalance (QCM) or surface plasmon resonance (SPR) for real-time data .
• Data fitting : The STDE model accounts for pH-dependent charge modulation, where the dimethylamino group’s protonation (pKa ~9–10) dictates adsorption capacity. Nonlinear regression analysis validates model parameters (e.g., Gibbs free energy) .

Advanced: What strategies minimize batch-to-batch variability in the synthesis of {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine?

Answer:

• Process optimization : Use design of experiments (DoE) to identify critical parameters (e.g., reaction temperature, stoichiometry). Orthogonal testing (e.g., Taguchi method) optimizes yield and purity .
• In-line monitoring : Implement FTIR or Raman spectroscopy to track reaction progress and intermediate formation .
• Quality control : Establish strict specifications for raw materials (e.g., 2-methylcyclopentylamine purity ≥98%) and enforce post-synthesis analytical protocols (HPLC, NMR) .

Advanced: How can researchers resolve contradictions between spectroscopic and chromatographic data for {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine?

Answer:

• Cross-validation : Compare NMR integration ratios (e.g., methyl vs. cyclopentyl protons) with HPLC peak area percentages to identify impurities or degradation products .
• Advanced MS techniques : Use tandem MS (MS/MS) to differentiate isobaric species. For example, distinguish between positional isomers of the cyclopentyl group .
• Dynamic light scattering (DLS) : Detect aggregation phenomena that may skew chromatographic retention times or NMR line broadening .

Basic: What spectroscopic signatures distinguish {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine from its analogs?

Answer:
Key identifiers include:

• ¹H NMR :
  • Two singlet peaks for dimethylamino groups (δ 2.2–2.4 ppm).
  • Multiplet for cyclopentyl protons (δ 1.6–2.1 ppm) and absence of NH (confirms tertiary amine) .
• IR : Stretching vibrations at 2800–2700 cm⁻¹ (C-H in dimethyl groups) and 1200–1100 cm⁻¹ (C-N tertiary amine) .

Advanced: What in vitro assays evaluate the biological activity of {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine?

Answer:

• Receptor binding assays : Radioligand displacement studies (e.g., for GPCRs) quantify affinity (IC₅₀) using scintillation counting .
• Enzyme inhibition : Monitor activity of acetylcholinesterase or monoamine oxidases via spectrophotometric methods (e.g., Ellman’s reagent for thiol detection) .
• Cytotoxicity : MTT assays on human cell lines (e.g., HEK293) assess viability at 1–100 µM concentrations .

Basic: What are the stability considerations for storing {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine?

Answer:

• Storage conditions : Keep under inert gas (N₂/Ar) at −20°C in amber glass vials to prevent oxidation and photodegradation .
• Stability testing : Accelerated degradation studies (40°C/75% RH for 6 months) with HPLC monitoring identify decomposition pathways (e.g., hydrolysis of the cyclopentyl group) .

Advanced: How does molecular modeling predict the conformational flexibility of {2,2-Dimethyl-3-[(2-methylcyclopentyl)amino]propyl}dimethylamine?

Answer:

• Docking simulations : Use software like AutoDock Vina to assess binding poses in protein active sites (e.g., serotonin receptors). Focus on the cyclopentyl group’s steric effects .
• MD simulations : Run 100-ns trajectories in explicit solvent (water/ethanol) to analyze rotational freedom of the dimethylamino-propyl chain .